Cas no 22046-99-7 (3-Oxabicyclo[4.2.0]octane-2,4-dione)

3-Oxabicyclo[4.2.0]octane-2,4-dione structure
22046-99-7 structure
Product Name:3-Oxabicyclo[4.2.0]octane-2,4-dione
CAS No:22046-99-7
MF:C7H8O3
MW:140.136622428894
CID:282904
PubChem ID:53439811
Update Time:2025-04-19

3-Oxabicyclo[4.2.0]octane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-Oxabicyclo[4.2.0]octane-2,4-dione
    • Cyclobutaneaceticacid, 2-carboxy-, cyclic anhydride (8CI)
    • 4-oxabicyclo[4.2.0]octane-3,5-dione
    • 22046-99-7
    • DTXSID60702174
    • Inchi: 1S/C7H8O3/c8-6-3-4-1-2-5(4)7(9)10-6/h4-5H,1-3H2
    • InChI Key: XFUUUBHXYWGEEI-UHFFFAOYSA-N
    • SMILES: O1C(CC2CCC2C1=O)=O

Computed Properties

  • Exact Mass: 140.04734
  • Monoisotopic Mass: 140.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 43.37
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